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Compound of Interest

Compound Name: 3-O-Methyl-D-glucopyranose

Cat. No.: B15543962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the aqueous solubility of 3-O-Methyl-D-
glucopyranose, a non-metabolizable glucose analog. This compound is frequently utilized in
biomedical research, particularly in studies of glucose transport mechanisms across cell
membranes. A thorough understanding of its solubility in water is critical for the preparation of
stock solutions and experimental media, ensuring accurate and reproducible results in various
assays.

Physicochemical Properties

3-0O-Methyl-D-glucopyranose is a white to off-white crystalline powder. Its key
physicochemical properties are summarized below:

Property Value Reference
Molecular Formula C7H1406 [1]
Molecular Weight 194.18 g/mol [1]
Melting Point 167-169 °C [2]

White to off-white crystalline
Appearance [1]

powder
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Quantitative Solubility Data

The solubility of 3-O-Methyl-D-glucopyranose in water has been reported by several
suppliers. The available quantitative data is presented in the table below. It is important to note
that the precise temperature at which these solubilities were determined is not always specified
in the available literature.

Solubility in Water Temperature Observations Source

N Clear to slightly hazy,
50 mg/mL Not Specified i [2][3]
colorless solution

N Clear, colorless
100 mg/mL Not Specified ) [3114]
solution

Note: One source specifies a requirement for ultrasonic assistance to achieve a concentration
of 100 mg/mL[4].

Experimental Protocol for Solubility Determination

While specific experimental details for the determination of 3-O-Methyl-D-glucopyranose
solubility are not extensively published in peer-reviewed literature, a standard and reliable
method for determining the equilibrium solubility of a solid compound in a solvent like water is
the isothermal shake-flask method. This method is widely accepted and provides a direct
measure of a compound's solubility at a given temperature.

Materials and Equipment

e 3-O-Methyl-D-glucopyranose (=98% purity)

Deionized or distilled water

Analytical balance

Spatula

Glass vials or flasks with screw caps
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o Constant temperature shaker bath or incubator
o Syringe filters (e.g., 0.22 um pore size)

e Syringes

» Volumetric flasks

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,
Refractive Index Detector) or a validated UV-Vis spectrophotometric method.

Methodology

o Preparation of Supersaturated Solutions:

o Add an excess amount of 3-O-Methyl-D-glucopyranose to a series of glass vials. The
excess of solid is crucial to ensure that equilibrium is reached from a state of
supersaturation.

o Add a known volume of deionized water to each vial.
e Equilibration:

o Securely cap the vials and place them in a constant temperature shaker bath set to the
desired experimental temperature (e.g., 25 °C).

o Allow the mixtures to shake for a sufficient period to reach equilibrium. A typical duration is
24 to 72 hours. It is advisable to take measurements at different time points (e.g., 24, 48,
and 72 hours) to ensure that the concentration has reached a plateau, indicating
equilibrium.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed at the experimental
temperature for a short period to allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe.
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o Immediately filter the sample through a syringe filter into a clean vial to remove any
undissolved solid particles. This step is critical to prevent overestimation of the solubility.

e Analysis:
o Accurately dilute the filtered supernatant with a known volume of deionized water.

o Quantify the concentration of 3-O-Methyl-D-glucopyranose in the diluted sample using a
pre-validated analytical method, such as HPLC with refractive index detection.

o Prepare a calibration curve using standard solutions of known concentrations of 3-O-
Methyl-D-glucopyranose to ensure accurate quantification.

o Data Interpretation:

o Calculate the concentration of 3-O-Methyl-D-glucopyranose in the original undiluted
supernatant. This value represents the aqueous solubility at the experimental temperature.

o The experiment should be performed in triplicate to ensure the reproducibility of the
results.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the isothermal shake-flask method for
determining the aqueous solubility of 3-O-Methyl-D-glucopyranose.
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Isothermal Shake-Flask Method Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Aqueous Solubility of 3-O-Methyl-D-
glucopyranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543962#3-0-methyl-d-glucopyranose-solubility-in-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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